Cas no 1805286-69-4 (3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805286-69-4
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4807287
• Update Time: 2025-10-28

3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)3-1-5(8(11,12)13)15-7(16)4(3)2-14/h1,6H,(H,15,16)
• InChI Key： VUGZAVKAKDMTGQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(C#N)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

Research Brief on 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805286-69-4)

The compound 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805286-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry. The presence of multiple fluorine atoms and a cyano group in its structure enhances its reactivity and bioavailability, making it a promising scaffold for drug development. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and other proteins involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The study utilized computational modeling and in vitro assays to evaluate its binding affinity and selectivity. Results indicated that derivatives of 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine exhibited potent inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range.

Further investigations have explored the compound's potential in agrochemical applications. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of herbicides with improved environmental stability and efficacy. The fluorinated pyridine core was found to enhance the herbicidal activity while reducing toxicity to non-target organisms, addressing a critical need in sustainable agriculture.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are actively investigating strategies to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805286-69-4) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural attributes and demonstrated biological activities position it as a compound of significant interest for future drug discovery and development programs. Continued research is expected to uncover additional applications and refine its therapeutic potential.